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Compound of Interest

Compound Name: Alexa Fluor 405

Cat. No.: B1265176 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with fluorescent dyes like Alexa Fluor 405. This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure and efficient research environment. By offering procedural,

step-by-step guidance, we aim to be your preferred source for laboratory safety and chemical

handling information, building deep trust by providing value beyond the product itself.

Essential Safety and Personal Protective Equipment
(PPE)
When handling Alexa Fluor 405, a commitment to safety through the proper use of Personal

Protective Equipment (PPE) is non-negotiable. The following PPE is required to minimize

exposure and ensure personal safety.[1]

Eye and Face Protection: Approved safety goggles are mandatory to protect against

splashes or contamination.[1]

Hand Protection: Use protective gloves, such as plastic or rubber, and employ proper glove

removal techniques to avoid skin contact. Contaminated gloves should be disposed of in

accordance with applicable laws and good laboratory practices. Always wash and dry hands

after handling.[1]
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Body Protection: Wear suitable protective clothing to shield against splashing or

contamination.[1]

Respiratory Protection: In situations with inadequate ventilation, a suitable respirator should

be used. If a respirator is the sole means of protection, a full-face supplied air respirator is

necessary. All respiratory equipment must be tested and approved under appropriate

government standards.

Quantitative Data Summary
The following table summarizes the key quantitative data for Alexa Fluor 405. It is important to

note that for many of the standard physical and chemical properties, the information is not

available from the manufacturer's safety data sheets, likely due to the small quantities typically

used in research settings.
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Property Value

Molecular Weight 1028.3 g/mol [2]

Excitation Maximum 401 nm[2]

Emission Maximum 421 nm[2]

Extinction Coefficient 35,000 cm⁻¹M⁻¹[3]

Appearance Lyophilized white powder or clear liquid[1]

Odor Little to none[1]

Solubility Soluble in water, DMSO, and DMF[3]

pH Not Available[1]

Vapor Pressure/Density Not Available[1]

Relative Density Not Available[1]

Melting/Freezing Point Not Available[1]

Boiling Point Not Available

Flash Point Not Available

Evaporation Rate Not Available

Flammability Not Available[1]

Vapor Density Not Available

Experimental Protocol: Immunofluorescence
Staining
This section provides a detailed methodology for a common application of Alexa Fluor 405-

conjugated secondary antibodies in immunofluorescence staining of cultured cells. This

protocol is intended as a representative example; specific incubation times and concentrations

may need to be optimized for your particular experiment.

Materials:
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Cells grown on coverslips

Phosphate-Buffered Saline (PBS)

Fixation Buffer (e.g., 4% paraformaldehyde in PBS)

Permeabilization Buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking Buffer (e.g., 1% Bovine Serum Albumin in PBS)

Primary Antibody (specific to the target protein)

Alexa Fluor 405-conjugated Secondary Antibody

Mounting Medium

Microscope slides

Procedure:

Cell Preparation:

Rinse cells grown on coverslips twice with PBS.

Fixation:

Add Fixation Buffer to the coverslips and incubate for 15 minutes at room temperature.

Wash the coverslips three times with PBS for 5 minutes each.

Permeabilization:

Add Permeabilization Buffer and incubate for 10 minutes at room temperature.

Wash the coverslips three times with PBS for 5 minutes each.

Blocking:
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Add Blocking Buffer and incubate for 1 hour at room temperature to reduce non-specific

antibody binding.

Primary Antibody Incubation:

Dilute the primary antibody in Blocking Buffer to the recommended concentration.

Incubate the coverslips with the diluted primary antibody overnight at 4°C in a humidified

chamber.[4]

Washing:

Wash the coverslips three times with PBS for 5 minutes each.

Secondary Antibody Incubation:

Dilute the Alexa Fluor 405-conjugated secondary antibody in Blocking Buffer.

Incubate the coverslips with the diluted secondary antibody for 1-2 hours at room

temperature, protected from light.[4]

Final Washes:

Wash the coverslips three times with PBS for 5 minutes each in the dark.

Mounting:

Mount the coverslips onto microscope slides using a drop of mounting medium.

Seal the edges of the coverslips with nail polish.

Imaging:

Visualize the fluorescence using a microscope equipped with the appropriate filters for

Alexa Fluor 405 (Excitation/Emission ~401/421 nm).
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The following diagram illustrates the logical workflow for the safe handling and disposal of

Alexa Fluor 405, from receiving the product to its final disposal. Adherence to this workflow is

crucial for maintaining a safe laboratory environment.
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Safe handling workflow for Alexa Fluor 405.

Disposal Plan
Proper disposal of Alexa Fluor 405 and any contaminated materials is critical to prevent

environmental contamination and ensure compliance with safety regulations.

Liquid Waste: All aqueous solutions containing Alexa Fluor 405 should be collected in a

designated, clearly labeled waste container. Do not pour solutions down the drain.

Solid Waste: All disposables that have come into contact with Alexa Fluor 405, such as

pipette tips, microfuge tubes, and gloves, should be collected in a separate, labeled solid

waste container.

Final Disposal: All waste, both liquid and solid, must be disposed of in accordance with your

institution's hazardous waste disposal procedures. Consult your institution's Environmental

Health and Safety (EHS) department for specific guidelines.
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By adhering to these safety protocols and operational plans, researchers can confidently and

safely utilize Alexa Fluor 405 in their experiments, contributing to a culture of safety and

scientific excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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